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Compound of Interest

Compound Name: Lanopylin B2

Cat. No.: B15558972

A Technical Guide for Researchers and Drug Development Professionals
Introduction:

This technical guide provides a comprehensive overview of the solubility and stability properties
of Riboflavin, also known as Vitamin B2. Initial searches for "Lanopylin B2" did not yield any
relevant results, leading to the conclusion that the intended subject of inquiry is Riboflavin. As
an essential water-soluble vitamin, Riboflavin plays a crucial role as a precursor for the
coenzymes flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD)[1]. These
coenzymes are vital for various oxidation-reduction reactions in the body[1]. A thorough
understanding of Riboflavin's physicochemical properties is paramount for its application in
pharmaceutical formulations, food enrichment, and clinical research. This document
synthesizes available data on its solubility in various solvents and its stability under different
environmental conditions.

Solubility Profile of Riboflavin

Riboflavin exhibits limited solubility in water and many organic solvents, a critical consideration
for the development of liquid formulations. Its solubility is influenced by the crystal structure and
the solvent system[1][2].

Table 1: Solubility of Riboflavin in Various Solvents
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Solvent Solubility Reference

1gin3-15L (depending on

crystal structure); ~15to 17 mg
Water [1]

per 100 cc at room

temperature

Slightly soluble; 4.5 mg in 100

Ethanol (95%
( ) ml of absolute ethanol at 27 °C

Freely soluble (for Riboflavin

Methanol
Butyrate)
Very soluble (for Retinol
Chloroform Palmitate); Freely soluble (for
Riboflavin Butyrate)
Very soluble (for Retinol
Diethyl ether Palmitate); Slightly soluble (for
Riboflavin Butyrate)
Petroleum ether Very soluble
Acetic acid (100%) Practically insoluble
Acetone Not soluble
Benzene Not soluble

Dilute alkalies (e.g., 0.1 M

Very soluble (but unstable)
NaOH)

Aqueous Sodium Chloride
] Soluble
Solutions

It is noteworthy that the solubility of Riboflavin can be enhanced through the use of solubilizing
agents such as gallic acid and its water-soluble alkali metal salts. The more soluble form,
Riboflavin-5'-phosphate (FMN), is often used in liquid products to overcome the poor water
solubility of Riboflavin.

Stability Characteristics of Riboflavin
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The stability of Riboflavin is significantly affected by exposure to light and the pH of the

solution. While it is relatively heat-stable in a dry, solid form and in acidic solutions, it is highly

labile in alkaline conditions and when exposed to light.

Table 2: Stability of Riboflavin under Different Conditions

Condition

Stability Reference

Light

Highly photolabile in solution,
especially in alkaline solutions.
The dry solid is stable to
diffuse light. Decomposed by
light.

pH

Unstable in alkaline solutions.
Neutral and acidic solutions
are stable in the dark (3%
decomposition per month at 27
°C at pH 6.0).

Temperature

Heat stable if not exposed to
light. When heated to
decompose, it releases toxic
fumes containing nitric oxide.
Acidic solutions may be

sterilized by autoclaving.

Storage

Should be stored in tight, light-
resistant containers.

Experimental Considerations and Methodologies

While detailed experimental protocols were not available in the searched literature, a general

workflow for assessing the solubility and stability of a compound like Riboflavin can be outlined.

General Workflow for Solubility Assessment
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Caption: A generalized workflow for determining the solubility of Riboflavin.

Factors Influencing Riboflavin Stability

Riboflavin Stability Light Exposure pH of Solution Presence of Oxygen

Alkaline pH accelerates / High temp in presence of light/alkali

Degradation

Click to download full resolution via product page

Caption: Key environmental factors that influence the stability of Riboflavin.

Conclusion

The solubility and stability of Riboflavin are critical parameters that dictate its handling,
formulation, and therapeutic efficacy. Its poor agueous solubility necessitates strategies such
as the use of its more soluble phosphate salt or the addition of solubilizing agents for liquid
preparations. Furthermore, its pronounced sensitivity to light and alkaline conditions requires
careful control of storage and processing environments to prevent degradation and loss of
biological activity. While this guide summarizes the core physicochemical properties of
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Riboflavin based on available literature, it is important to note the absence of detailed,
standardized experimental protocols in the public domain. Researchers and formulation
scientists are encouraged to perform specific studies to determine the precise solubility and
stability profiles under their intended use conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15558972?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/191/415/r9504pis.pdf
https://patents.google.com/patent/US2407624A/en
https://www.benchchem.com/product/b15558972#lanopylin-b2-solubility-and-stability-properties
https://www.benchchem.com/product/b15558972#lanopylin-b2-solubility-and-stability-properties
https://www.benchchem.com/product/b15558972#lanopylin-b2-solubility-and-stability-properties
https://www.benchchem.com/product/b15558972#lanopylin-b2-solubility-and-stability-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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